Cas no 100929-50-8 ([D-Ala2]Met-Enkephalin amide)

• Product Name: [D-Ala2]Met-Enkephalin amide
• CAS No: 100929-50-8
• MF: C₂₈H₃₇N₅O₇S
• MW: 587.687685728073
• CID: 136017
• PubChem ID: 10371137
• Update Time: 2025-07-02

[D-Ala2]Met-Enkephalin amide Chemical and Physical Properties

Names and Identifiers

• TYR-D-ALA-GLY-PHE-D-MET
• H-TYR-D-ALA-GLY-PHE-D-MET-OH
• L-Tyr-D-Ala-Gly-L-Phe-D-Met-OH
• [D-Ala2]Met-Enkephalin amide
• (2R,5S,11R,14S)-14-amino-5-benzyl-15-(4-hydroxyphenyl)-11-methyl-2-(2-(methylthio)ethyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecan-1-oic acid
• (2R)-2-[[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoic acid
• DTXSID80438781
• 64963-09-3
• D-Methionine, N-[N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-L-phenylalanyl]-
• 100929-50-8
• [D-2Ala]-D-5Met-enkephalin
• ENKEPHALIN, [D-ALA2, MET5]
• (D-ALA2,D-MET5)-ENKEPHALIN
• (D-alanine2)methionine enkephalinamide
• (D-ala2)-methionine enkephalinamide*acetate

• Inchi： 1S/C28H37N5O7S/c1-17(31-26(37)21(29)14-19-8-10-20(34)11-9-19)25(36)30-16-24(35)32-23(15-18-6-4-3-5-7-18)27(38)33-22(28(39)40)12-13-41-2/h3-11,17,21-23,34H,12-16,29H2,1-2H3,(H,30,36)(H,31,37)(H,32,35)(H,33,38)(H,39,40)/t17-,21+,22-,23+/m1/s1
• InChI Key： MHNSNPIYASDSCR-WIQPIVSASA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC([C@H](CC1C=CC=CC=1)NC(CNC([C@@H](C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 587.24136971g/mol
• Monoisotopic Mass: 587.24136971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 16
• Complexity: 909
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 96
• XLogP3: nothing
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: solid
• Solubility: Not determined

[D-Ala2]Met-Enkephalin amide Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on [D-Ala2]Met-Enkephalin amide

Introduction to [D-Ala2]Met-Enkephalin Amide and Its Significance in Modern Research

[D-Ala2]Met-Enkephalin amide, a synthetic opioid peptide, is a compound of significant interest in the field of pharmacology and neuroscience. With a CAS number of 100929-50-8, this molecule has garnered attention for its unique properties and potential applications in both therapeutic and research contexts. The structure of [D-Ala2]Met-Enkephalin amide is characterized by its opioid receptor agonist activity, which makes it a valuable tool for studying the mechanisms of pain perception and modulation.

The synthesis and characterization of [D-Ala2]Met-Enkephalin amide involve meticulous chemical processes that ensure high purity and stability. The compound is typically synthesized through solid-phase peptide synthesis (SPPS), a method that allows for precise control over the sequence and conformation of the peptide. This synthetic approach is crucial for obtaining a product that retains its biological activity while minimizing impurities that could interfere with experimental outcomes.

In recent years, [D-Ala2]Met-Enkephalin amide has been extensively studied for its potential in pain management. Research has shown that this peptide exhibits potent analgesic effects by binding to mu-opioid receptors in the central nervous system. Unlike traditional opioids, [D-Ala2]Met-Enkephalin amide has demonstrated a lower risk of tolerance and dependence, making it an attractive candidate for developing new pain medications. Additionally, its selectivity for opioid receptors suggests that it may have fewer side effects compared to broader-spectrum opioids.

The pharmacological properties of [D-Ala2]Met-Enkephalin amide have also been explored in the context of neurodegenerative diseases. Studies indicate that this peptide may have neuroprotective effects, potentially making it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability of [D-Ala2]Met-Enkephalin amide to modulate neurotransmitter activity could help mitigate some of the symptoms associated with these disorders, offering hope for new therapeutic strategies.

Advances in analytical techniques have further enhanced our understanding of [D-Ala2]Met-Enkephalin amide. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to determine the purity and molecular weight of the compound. These methods provide critical data for ensuring that the peptide meets the stringent requirements for use in clinical trials and pharmaceutical applications. Additionally, nuclear magnetic resonance (NMR) spectroscopy is employed to elucidate the structural details of [D-Ala2]Met-Enkephalin amide, contributing to a deeper understanding of its biological activity.

The role of [D-Ala2]Met-Enkephalin amide in drug development extends beyond pain management and neurodegenerative diseases. Researchers are investigating its potential use in treating addiction and substance abuse disorders. The selective activation of opioid receptors by [D-Ala2]Met-Enkephalin amide may help reduce cravings and withdrawal symptoms associated with opioid dependence. This opens up new avenues for developing more effective treatments for addiction, which remains a significant public health challenge.

In conclusion, [D-Ala2]Met-Enkephalin amide is a compound with multifaceted applications in modern medicine and research. Its unique pharmacological properties make it a promising candidate for developing new therapies for pain management, neurodegenerative diseases, addiction, and other conditions. The ongoing research into this molecule underscores its importance as a tool for advancing our understanding of neurological processes and developing innovative treatments.